Fluorescent brightener 46
Fluorescent brightener 46
Brand Name:
Vulcanchem
CAS No.:
6416-68-8
VCID:
VC20874991
InChI:
InChI=1S/C24H17N3O3S.Na/c28-31(29,30)23-16-20(14-12-19(23)11-10-17-6-2-1-3-7-17)27-25-22-15-13-18-8-4-5-9-21(18)24(22)26-27;/h1-16H,(H,28,29,30);/q;+1/p-1/b11-10+;
SMILES:
C1=CC=C(C=C1)C=CC2=C(C=C(C=C2)N3N=C4C=CC5=CC=CC=C5C4=N3)S(=O)(=O)[O-].[Na+]
Molecular Formula:
C24H16N3NaO3S
Molecular Weight:
449.5 g/mol
Fluorescent brightener 46
CAS No.: 6416-68-8
Cat. No.: VC20874991
Molecular Formula: C24H16N3NaO3S
Molecular Weight: 449.5 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 6416-68-8 |
|---|---|
| Molecular Formula | C24H16N3NaO3S |
| Molecular Weight | 449.5 g/mol |
| IUPAC Name | sodium;5-benzo[e]benzotriazol-2-yl-2-[(E)-2-phenylethenyl]benzenesulfonate |
| Standard InChI | InChI=1S/C24H17N3O3S.Na/c28-31(29,30)23-16-20(14-12-19(23)11-10-17-6-2-1-3-7-17)27-25-22-15-13-18-8-4-5-9-21(18)24(22)26-27;/h1-16H,(H,28,29,30);/q;+1/p-1/b11-10+; |
| Standard InChI Key | PCNRQYHSJVEIGH-ASTDGNLGSA-M |
| Isomeric SMILES | C1=CC=C(C=C1)/C=C/C2=C(C=C(C=C2)N3N=C4C=CC5=CC=CC=C5C4=N3)S(=O)(=O)[O-].[Na+] |
| SMILES | C1=CC=C(C=C1)C=CC2=C(C=C(C=C2)N3N=C4C=CC5=CC=CC=C5C4=N3)S(=O)(=O)[O-].[Na+] |
| Canonical SMILES | C1=CC=C(C=C1)C=CC2=C(C=C(C=C2)N3N=C4C=CC5=CC=CC=C5C4=N3)S(=O)(=O)[O-].[Na+] |
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